cycloheptyl 2,7,7-trimethyl-5-oxo-4-(4-oxo-4H-chromen-3-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

• IUPAC Name: cycloheptyl 2,7,7-trimethyl-5-oxo-4-(4-oxochromen-3-yl)-1,4,6,8-tetrahydroquinoline-3-carboxylate
• InChI: InChI=1S/C29H33NO5/c1-17-24(28(33)35-18-10-6-4-5-7-11-18)25(26-21(30-17)14-29(2,3)15-22(26)31)20-16-34-23-13-9-8-12-19(23)27(20)32/h8-9,12-13,16,18,25,30H,4-7,10-11,14-15H2,1-3H3
• InChI Key: YZZKBLYWFLVETE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)CC(CC2=O)(C)C)C3=COC4=CC=CC=C4C3=O)C(=O)OC5CCCCCC5
• Molecular Formula: C29H33NO5
• Molecular Weight: 475.6 g/mol

Description

Cycloheptyl 2,7,7-trimethyl-5-oxo-4-(4-oxo-4H-chromen-3-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate is a complex organic compound that belongs to the class of hexahydroquinolines. This compound is characterized by its unique structure, which includes a cycloheptyl group, a chromenyl group, and a hexahydroquinoline core. It is of interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of cycloheptyl 2,7,7-trimethyl-5-oxo-4-(4-oxo-4H-chromen-3-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the chromenyl intermediate: This involves the condensation of salicylaldehyde with an appropriate diketone under acidic conditions to form the chromenyl moiety.

Synthesis of the hexahydroquinoline core: The chromenyl intermediate is then reacted with cycloheptanone, ammonium acetate, and a β-keto ester in the presence of a catalyst such as piperidine to form the hexahydroquinoline core.

Final esterification: The resulting product is then esterified with cycloheptanol under acidic conditions to yield the final compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

Cycloheptyl 2,7,7-trimethyl-5-oxo-4-(4-oxo-4H-chromen-3-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinoline derivatives.

Reduction: Reduction reactions can lead to the formation of dihydroquinoline derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chromenyl and quinoline moieties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Nucleophiles such as amines and thiols can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions include various substituted quinoline and chromenyl derivatives, which can have different biological and chemical properties.

Scientific Research Applications

Cycloheptyl 2,7,7-trimethyl-5-oxo-4-(4-oxo-4H-chromen-3-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of cycloheptyl 2,7,7-trimethyl-5-oxo-4-(4-oxo-4H-chromen-3-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties.

Comparison with Similar Compounds

Similar Compounds

Cycloheptyl 2,7,7-trimethyl-5-oxo-4-(4-oxo-4H-chromen-3-yl)-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate: This compound is unique due to its specific structural features and potential biological activities.

Hexahydroquinoline derivatives: These compounds share the hexahydroquinoline core but differ in their substituents, leading to variations in their chemical and biological properties.

Chromenyl derivatives: Compounds with the chromenyl moiety exhibit different reactivity and biological activities compared to the hexahydroquinoline derivatives.

Uniqueness

This compound is unique due to its combination of the cycloheptyl, chromenyl, and hexahydroquinoline groups, which confer distinct chemical reactivity and potential biological activities. This makes it a valuable compound for scientific research and potential therapeutic applications.